Cas no 1876117-01-9 (2-(6-Chloro-2,3-difluorophenyl)-3-methylbutanoic acid)

• Product Name: 2-(6-Chloro-2,3-difluorophenyl)-3-methylbutanoic acid
• CAS No: 1876117-01-9
• MF: C₁₁H₁₁ClF₂O₂
• MW: 248.653649568558
• CID: 6122028
• PubChem ID: 165835129
• Update Time: 2025-10-28

2-(6-Chloro-2,3-difluorophenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 1876117-01-9
• EN300-1137836
• 2-(6-chloro-2,3-difluorophenyl)-3-methylbutanoic acid
• 2-(6-Chloro-2,3-difluorophenyl)-3-methylbutanoic acid

• Inchi： 1S/C11H11ClF2O2/c1-5(2)8(11(15)16)9-6(12)3-4-7(13)10(9)14/h3-5,8H,1-2H3,(H,15,16)
• InChI Key： ZITCAEHQFLKSOT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1C(C(=O)O)C(C)C)F)F

Computed Properties

• Exact Mass: 248.0415636g/mol
• Monoisotopic Mass: 248.0415636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(6-Chloro-2,3-difluorophenyl)-3-methylbutanoic acid

Introduction to 2-(6-Chloro-2,3-difluorophenyl)-3-methylbutanoic Acid (CAS No. 1876117-01-9)

2-(6-Chloro-2,3-difluorophenyl)-3-methylbutanoic acid, identified by the CAS registry number 1876117-01-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been the subject of extensive research due to its unique structural properties and potential applications in drug development and material science. The molecule's structure, which includes a chlorinated and difluorinated aromatic ring attached to a branched carboxylic acid group, contributes to its distinctive chemical behavior and biological activity.

The synthesis of 2-(6-Chloro-2,3-difluorophenyl)-3-methylbutanoic acid involves multi-step organic reactions, including Friedel-Crafts alkylation, halogenation, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its scalability for industrial applications. Researchers have also explored the use of microwave-assisted synthesis techniques to optimize reaction conditions and improve yields.

In terms of chemical properties, this compound exhibits a melting point of approximately 155°C and a boiling point around 450°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for various extraction and purification processes. The presence of electronegative substituents on the aromatic ring significantly influences the compound's electronic properties, contributing to its reactivity in both acidic and basic environments.

The biological activity of 2-(6-Chloro-2,3-difluorophenyl)-3-methylbutanoic acid has been a focal point in recent studies. Preclinical trials have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase (COX) enzymes. Additionally, this compound has shown promise in modulating cellular signaling pathways associated with neurodegenerative diseases such as Alzheimer's disease. Researchers have also investigated its role as a precursor in the synthesis of bioactive molecules with potential anticancer properties.

From an environmental standpoint, the degradation pathways of CAS No. 1876117-01-9 have been studied under various conditions. Biodegradation studies indicate that this compound is moderately persistent in aqueous environments but can be effectively treated using advanced oxidation processes such as Fenton's reagent or UV/hydrogen peroxide systems. These findings are crucial for assessing its environmental impact and developing strategies for safe disposal.

In conclusion, 2-(6-Chloro-2,3-difluorophenyl)-3-methylbutanoic acid, with its unique chemical structure and diverse functional groups, continues to be a subject of intense research across multiple disciplines. Its potential applications span from pharmaceuticals to agrochemicals, making it a valuable compound in contemporary chemical research.